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Cat. No.: B157464 Get Quote

For Research Use Only.

Introduction
Violamine R, also known as Acid Violet 9, is a synthetic fluorophore with applications in

histology and hematology.[1][2][3] Its fluorescent properties present a potential for use in the

visualization of cellular components through fluorescence microscopy. These application notes

provide an overview of Violamine R's known characteristics and a generalized, adaptable

protocol for its prospective use in staining specific cellular structures, such as mitochondria or

lysosomes, in live and fixed cells. It is important to note that while Violamine R is a known

fluorophore, established protocols for its specific use in organelle staining are not widely

documented. Therefore, the provided protocols are intended as a starting point for methods

development and will require optimization.

Physicochemical and Spectroscopic Properties
Proper setup of a fluorescence microscope requires accurate spectral data. The available

information on the spectroscopic properties of Violamine R shows some inconsistencies,

which researchers should consider during experimental design.
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Table 1: Physicochemical and Spectroscopic Data for Violamine R

Property Value Source

Synonyms Acid Violet 9, C.I. 45190 [2]

CAS Number 6252-76-2 [1]

Molecular Formula C34H25N2NaO6S

Molecular Weight 612.63 g/mol

Absorbance Maximum (λmax) 529 nm

752 nm

Excitation Maximum (λex)

Not available in search results.

Requires empirical

determination.

Emission Maximum (λem)

Not available in search results.

Requires empirical

determination.

Quantum Yield Not available in search results.

Photostability Not available in search results.

Note: The discrepancy in the reported absorbance maximum necessitates empirical validation

to determine the optimal excitation wavelength for fluorescence microscopy.

Experimental Workflow for Cellular Staining
The following diagram outlines a general workflow for preparing, staining, and imaging cells

with a fluorescent dye like Violamine R.
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Cell Preparation

Staining Protocol

Imaging & Analysis

Seed cells on
coverslips/imaging dish

Culture cells to desired
confluency (e.g., 24-48h)

Wash cells with
pre-warmed buffer (PBS)

Prepare Violamine R
working solution

Incubate cells with
Violamine R solution

Wash cells to remove
excess dye

Mount coverslip or
place dish on microscope

Acquire images using
fluorescence microscope

Analyze images for
localization and intensity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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